Cas no 616-43-3 (3-Methyl-1H-pyrrole)

3-Methyl-1H-pyrrole Properties

Names and Identifiers

• 3-Methyl-1H-pyrrole
• 1H-Pyrrole, 3-methyl-
• Pyrrole, 3-methyl-
• 3-METHYLPYRROLE
• 1H-Pyrrole,3-methyl
• 3-Methyl pyrrole
• 5-METHYLPYRROLE
• 1H-Pyrrole pound not3-methyl
• FEKWWZCCJDUWLY-UHFFFAOYSA-N
• 5MP
• PubChem13921
• 1li6
• 3-Methylpyrrole, liquid
• 3-Methyl-1H-pyrrole #
• BDBM50167953
• DB01932
• TRA0023546
• PB12076
• ST2417787
• AB0
• +Expand

• MDL： MFCD00083419
• InChIKey： FEKWWZCCJDUWLY-UHFFFAOYSA-N
• Inchi： 1S/C5H7N/c1-5-2-3-6-4-5/h2-4,6H,1H3
• SMILES： N1([H])C([H])=C([H])C(C([H])([H])[H])=C1[H]

Computed Properties

• Exact Mass: 81.05780
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Heavy Atom Count: 6
• Complexity: 43.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 15.8

Experimental Properties

• LogP: 1.32310
• PSA: 15.79000
• Refractive Index: 1.4970 to 1.5000
• Boiling Point: 144°C(lit.)
• Melting Point: -48.4°C
• Flash Point: -48℃
• Color/Form: Yellow to Brown Liquid
• Solubility: Not available
• Density: 0,93 g/cm3

3-Methyl-1H-pyrrole Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S16-S26-S36/37/39-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：1993
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：−20°C
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：3

3-Methyl-1H-pyrrole Customs Data

• HS CODE：29339900